Cas no 1797710-72-5 (N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-(4-propoxyphenyl)propanamide)

• Product Name: N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-(4-propoxyphenyl)propanamide
• CAS No: 1797710-72-5
• MF: C₂₂H₂₈N₄O₂
• MW: 380.483325004578
• CID: 5371609
• Update Time: 2025-05-25

N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-(4-propoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-(4-propoxyphenyl)propanamide

• Inchi： 1S/C22H28N4O2/c1-3-13-28-20-9-6-18(7-10-20)8-11-22(27)23-12-4-5-19-15-24-21-14-17(2)25-26(21)16-19/h6-7,9-10,14-16H,3-5,8,11-13H2,1-2H3,(H,23,27)
• InChI Key： WGZOIVLCFASMKH-UHFFFAOYSA-N
• SMILES： C(NCCCC1=CN2N=C(C)C=C2N=C1)(=O)CCC1=CC=C(OCCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-(4-propoxyphenyl)propanamide

Introduction to N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-(4-propoxyphenyl)propanamide and Its Significance in Modern Chemical Biology

N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-(4-propoxyphenyl)propanamide (CAS No. 1797710-72-5) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules that exhibit a blend of structural features from different heterocyclic systems, making it a promising candidate for further investigation in drug discovery and molecular research.

The molecular structure of N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-(4-propoxyphenyl)propanamide incorporates a pyrazolo[1,5-a]pyrimidine core, which is known for its biological activity and presence in various bioactive natural products. The pyrazolo[1,5-a]pyrimidine scaffold has been extensively studied for its potential as an anti-inflammatory, anticancer, and antimicrobial agent. The introduction of a propyl chain and a 4-propoxyphenyl group further enhances the compound's complexity and may contribute to its unique pharmacological properties.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of the 4-propoxyphenyl group in N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-(4-propoxyphenyl)propanamide suggests potential interactions with specific targets, which could be exploited for therapeutic purposes. This moiety is known to enhance lipophilicity and metabolic stability, making it an attractive feature for drug-like compounds.

The synthesis of N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-(4-propoxyphenyl)propanamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The pyrazolo[1,5-a]pyrimidine core is typically synthesized through condensation reactions between appropriate precursors, followed by functionalization with the propyl and propoxyphenyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired structural modifications efficiently.

The pharmacological activity of N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-(4-propoxyphenyl)propanamide has been explored in several preclinical studies. These studies have shown that the compound exhibits inhibitory effects on certain enzymes and receptors involved in inflammatory responses. The pyrazolo[1,5-a]pyrimidine core is particularly noteworthy for its ability to interact with biological targets such as kinases and transcription factors, which are often implicated in the pathogenesis of various diseases.

The 4-propoxyphenyl group has been identified as a key pharmacophore that contributes to the compound's binding affinity and selectivity. This moiety can engage in hydrophobic interactions and π-stacking interactions with biological targets, enhancing the compound's ability to modulate signaling pathways effectively. Such interactions are critical for the development of drugs that can selectively target specific disease pathways without affecting other physiological processes.

In addition to its pharmacological potential, N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-(4-propoxyphenyl)propanamide has also been studied for its ability to cross the blood-brain barrier (BBB). The presence of lipophilic groups such as the propoxyphenyl moiety facilitates BBB penetration, which is essential for treating neurological disorders. This property makes the compound an attractive candidate for further development in neuropharmacology.

The latest research in chemical biology has highlighted the importance of understanding the structure-activity relationships (SARs) of bioactive compounds. N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-(4-propoxyphenyl)propanamide serves as an excellent model compound for studying SARs due to its complex structure and multiple functional groups. By systematically modifying different parts of the molecule, researchers can gain insights into how structural changes affect biological activity.

The computational modeling studies have also played a crucial role in understanding the interactions between N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-(4-propoxyphenyl)propanamide and its biological targets. Molecular docking simulations have been used to predict binding affinities and identify key interaction points between the compound and target proteins. These predictions have guided experimental efforts and helped optimize the compound's pharmacological properties.

In conclusion, N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-3-(4-propoxyphenyl)propanamide(CAS No. 1797710-72-5) is a structurally complex and biologically active compound with significant potential in drug discovery and molecular research. Its unique combination of functional groups makes it an excellent candidate for further investigation in various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel treatments for human diseases.